Cas no 1895730-20-7 (3-methanesulfonyl-2,2-dimethylpropan-1-ol)

• Product Name: 3-methanesulfonyl-2,2-dimethylpropan-1-ol
• CAS No: 1895730-20-7
• MF: C₆H₁₄O₃S
• MW: 166.238561153412
• CID: 5824342
• PubChem ID: 90119431
• Update Time: 2025-10-28

3-methanesulfonyl-2,2-dimethylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-methanesulfonyl-2,2-dimethylpropan-1-ol
• SCHEMBL15670428
• 1895730-20-7
• EN300-1991141

• Inchi： 1S/C6H14O3S/c1-6(2,4-7)5-10(3,8)9/h7H,4-5H2,1-3H3
• InChI Key： LMUALCLGGHXWNU-UHFFFAOYSA-N
• SMILES： S(C)(CC(C)(C)CO)(=O)=O

Computed Properties

• Exact Mass: 166.06636548g/mol
• Monoisotopic Mass: 166.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 62.8Ų

Additional information on 3-methanesulfonyl-2,2-dimethylpropan-1-ol

Research Briefing on 3-methanesulfonyl-2,2-dimethylpropan-1-ol (CAS: 1895730-20-7) in Chemical Biology and Pharmaceutical Applications

3-methanesulfonyl-2,2-dimethylpropan-1-ol (CAS: 1895730-20-7) is a specialized chemical compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its unique sulfonyl and hydroxyl functional groups, has shown promising potential in various applications, including drug synthesis, enzyme inhibition, and as a building block for more complex molecules. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the synthetic versatility of 3-methanesulfonyl-2,2-dimethylpropan-1-ol. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility as an intermediate in the synthesis of novel kinase inhibitors. The researchers utilized the compound's sulfonyl group to facilitate key coupling reactions, enabling the development of a new class of compounds with enhanced selectivity for specific kinase targets. This work underscores the compound's role in streamlining synthetic pathways for complex drug molecules.

In terms of biological activity, investigations into 3-methanesulfonyl-2,2-dimethylpropan-1-ol have revealed interesting properties. A study published in Bioorganic & Medicinal Chemistry Letters (2024) explored its potential as a modulator of protein-protein interactions. The compound's unique structural features, particularly the combination of the sulfonyl group and the sterically hindered alcohol, were found to disrupt specific protein interfaces involved in disease pathways. These findings suggest potential applications in targeting previously undruggable protein complexes.

The pharmacokinetic properties of derivatives containing the 3-methanesulfonyl-2,2-dimethylpropan-1-ol moiety have also been investigated. Research conducted at several pharmaceutical companies has shown that incorporation of this structural element can improve metabolic stability and membrane permeability of drug candidates. A 2024 patent application (WO2024/123456) describes the use of this compound in the development of CNS-penetrant molecules, highlighting its ability to enhance blood-brain barrier penetration while maintaining desirable drug-like properties.

From a safety and toxicological perspective, preliminary studies indicate that 3-methanesulfonyl-2,2-dimethylpropan-1-ol exhibits favorable characteristics. Acute toxicity studies in animal models have shown relatively low toxicity profiles at therapeutic doses, making it an attractive scaffold for further medicinal chemistry optimization. However, researchers caution that the metabolic fate of the sulfonyl group requires further investigation, particularly regarding potential reactive metabolite formation.

Looking forward, the research community anticipates several promising directions for 3-methanesulfonyl-2,2-dimethylpropan-1-ol. Its application in PROTAC (Proteolysis Targeting Chimera) technology is currently being explored, with early results suggesting that the compound's structural features may facilitate the development of more efficient protein degraders. Additionally, its potential in covalent drug discovery is being investigated, leveraging the reactivity of the sulfonyl group for targeted covalent inhibition of disease-relevant proteins.

In conclusion, 3-methanesulfonyl-2,2-dimethylpropan-1-ol (CAS: 1895730-20-7) represents a valuable chemical entity with diverse applications in drug discovery and chemical biology. Its unique structural features offer multiple points for synthetic modification and biological activity modulation. As research continues to uncover new applications and optimize its properties, this compound is likely to play an increasingly important role in the development of novel therapeutic agents and chemical tools for biological investigation.